Cas no 1354032-91-9 (N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-ethyl-acetamide)
N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-ethyl-acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[1-((s)-2-amino-propionyl)-piperidin-2-ylmethyl]-n-ethyl-acetamide
- N-[1-((S)-2-aminopropanyl)piperidin-2-ylmethyl]-N-ethylacetamide
- N-((1-((S)-2-Aminopropanoyl)piperidin-2-yl)methyl)-N-ethylacetamide
- AM97443
- N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-ethyl-acetamide
-
- Inchi: 1S/C13H25N3O2/c1-4-15(11(3)17)9-12-7-5-6-8-16(12)13(18)10(2)14/h10,12H,4-9,14H2,1-3H3/t10-,12?/m0/s1
- InChI Key: ARVOQQDAAFJHFV-NUHJPDEHSA-N
- SMILES: O=C([C@H](C)N)N1CCCCC1CN(C(C)=O)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 307
- Topological Polar Surface Area: 66.6
N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-ethyl-acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 084811-500mg |
N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-ethyl-acetamide |
1354032-91-9 | 500mg |
£694.00 | 2022-03-01 | ||
| Chemenu | CM499378-1g |
N-((1-((S)-2-Aminopropanoyl)piperidin-2-yl)methyl)-N-ethylacetamide |
1354032-91-9 | 97% | 1g |
$1378 | 2022-09-03 |
N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-ethyl-acetamide Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-ethyl-acetamide
Introduction to N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-ethyl-acetamide (CAS No. 1354032-91-9)
N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-ethyl-acetamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1354032-91-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial laboratories. The structural uniqueness of this compound, particularly its piperidine core and the presence of an amide functional group, positions it as a potential candidate for various therapeutic applications.
The molecular structure of N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-ethyl-acetamide is intricately designed to interact with biological targets in a highly specific manner. The presence of the (S)-configuration at the chiral center enhances its binding affinity and selectivity, which are critical factors in drug design. This stereochemical feature is particularly important in medicinal chemistry, where enantiomeric purity can significantly influence the efficacy and safety of a drug candidate.
Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding interactions of this compound with various biological targets. Studies have indicated that N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-ethyl-acetamide exhibits strong binding potential with enzymes and receptors involved in metabolic pathways, making it a valuable scaffold for developing novel therapeutic agents.
In the realm of drug discovery, the compound’s amide group serves as a versatile pharmacophore, enabling modifications that can fine-tune its pharmacological properties. The combination of the piperidine ring and the amide moiety creates a framework that can be easily functionalized to target specific disease pathways. This flexibility has made it an attractive molecule for medicinal chemists seeking to develop treatments for conditions such as cancer, inflammation, and neurological disorders.
Current research efforts are focused on exploring the pharmacokinetic and pharmacodynamic properties of N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-ethyl-acetamide. Preclinical studies have demonstrated its potential as an inhibitor of key enzymes implicated in disease progression. For instance, its ability to modulate the activity of proteases has been highlighted in studies aimed at developing treatments for chronic inflammatory diseases. These findings underscore the compound’s therapeutic promise and justify further investigation into its clinical applications.
The synthesis of N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-ethyl-acetamide involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The use of advanced synthetic techniques, such as asymmetric catalysis, ensures the high enantiomeric purity necessary for pharmaceutical applications. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for research purposes.
The growing interest in this compound is also driven by its potential to serve as a building block for more complex molecules. By incorporating it into larger scaffolds, researchers can explore novel chemical entities with enhanced biological activity. This approach aligns with the broader trend in drug discovery towards structure-based design, where computational tools are used to predict and optimize molecular structures.
From a regulatory perspective, N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-ethyl-acetamide must undergo rigorous testing to ensure its safety and efficacy before it can be considered for clinical use. Regulatory agencies require comprehensive data on its pharmacological properties, toxicity profiles, and potential side effects. The ongoing preclinical studies are essential steps in this process and will provide critical insights into its suitability for therapeutic applications.
The role of collaboration between academic institutions and pharmaceutical companies cannot be overstated in advancing the development of compounds like N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-ethyl-acetamide. Such partnerships facilitate the sharing of resources, expertise, and data, which accelerates the pace of research and development. The integration of interdisciplinary approaches, including chemistry, biology, and computational science, is key to unlocking the full potential of this compound.
In conclusion, N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-ethyl-acetamide represents a significant advancement in pharmaceutical research. Its unique structural features, combined with promising preclinical results, position it as a valuable candidate for further exploration. As research continues to uncover new therapeutic applications, this compound is poised to make meaningful contributions to medicine.
1354032-91-9 (N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-ethyl-acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)